Cas no 1806961-08-9 (Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806961-08-9
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4806683
• Update Time: 2025-06-19

Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-9(17)3-7-2-6(5-15)10(11(13)14)8(4-12)16-7/h2,11H,3-4H2,1H3
• InChI Key： KZEBIJJAJPKBBZ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(C#N)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate

Introduction to Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1806961-08-9)

Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1806961-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a chloromethyl group at the 2-position, a cyanide group at the 4-position, and a difluoromethyl group at the 3-position introduces distinct electronic and steric effects that can influence its interactions with biological targets. Additionally, the acetate moiety at the 6-position enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential as pharmacological agents. Pyridine derivatives, in particular, have been extensively studied due to their role in various biological processes and their ability to modulate enzyme activity and receptor binding. Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate is no exception and has been explored in several research avenues.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The combination of electron-withdrawing groups such as the cyano and difluoromethyl moieties, along with the electrophilic chloromethyl group, makes it a versatile intermediate for constructing more complex molecules. Researchers have leveraged these properties to synthesize analogs with enhanced binding affinity and selectivity for specific biological targets.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Pyridine-based inhibitors have demonstrated promising results in preclinical studies, particularly those targeting cyclooxygenase (COX) enzymes and other inflammatory mediators. Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate has been used as a precursor in the synthesis of such inhibitors, where its structural features contribute to improved pharmacokinetic properties.

Another area where this compound has found application is in the development of antiviral agents. The unique structural motifs present in Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have highlighted its potential as a lead compound for further optimization into effective antiviral drugs.

The synthesis of Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chloromethylation step, particularly, is critical and often requires precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes.

In conclusion, Methyl 2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1806961-08-9) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.